4’-O-(β-D-2”,3”,4”,6”-Tetraacetyl-glucopyranosyl)-4-nitrophloretin
4’-O-(β-D-2”,3”,4”,6”-Tetraacetyl-glucopyranosyl)-4-nitrophloretin
Brand Name:
Vulcanchem
CAS No.:
82628-87-3
VCID:
VC0015380
InChI:
InChI=1S/C29H31NO15/c1-14(31)40-13-24-26(41-15(2)32)27(42-16(3)33)28(43-17(4)34)29(45-24)44-20-11-22(36)25(23(37)12-20)21(35)10-7-18-5-8-19(9-6-18)30(38)39/h5-6,8-9,11-12,24,26-29,36-37H,7,10,13H2,1-4H3/t24-,26-,27+,28-,29-/m1/s1
SMILES:
CC(=O)OCC1C(C(C(C(O1)OC2=CC(=C(C(=C2)O)C(=O)CCC3=CC=C(C=C3)[N+](=O)[O-])O)OC(=O)C)OC(=O)C)OC(=O)C
Molecular Formula:
C29H31NO15
Molecular Weight:
633.559
4’-O-(β-D-2”,3”,4”,6”-Tetraacetyl-glucopyranosyl)-4-nitrophloretin
CAS No.: 82628-87-3
Reference Standards
VCID: VC0015380
Molecular Formula: C29H31NO15
Molecular Weight: 633.559
| CAS No. | 82628-87-3 |
|---|---|
| Product Name | 4’-O-(β-D-2”,3”,4”,6”-Tetraacetyl-glucopyranosyl)-4-nitrophloretin |
| Molecular Formula | C29H31NO15 |
| Molecular Weight | 633.559 |
| IUPAC Name | [(2R,3R,4S,5R,6S)-3,4,5-triacetyloxy-6-[3,5-dihydroxy-4-[3-(4-nitrophenyl)propanoyl]phenoxy]oxan-2-yl]methyl acetate |
| Standard InChI | InChI=1S/C29H31NO15/c1-14(31)40-13-24-26(41-15(2)32)27(42-16(3)33)28(43-17(4)34)29(45-24)44-20-11-22(36)25(23(37)12-20)21(35)10-7-18-5-8-19(9-6-18)30(38)39/h5-6,8-9,11-12,24,26-29,36-37H,7,10,13H2,1-4H3/t24-,26-,27+,28-,29-/m1/s1 |
| Standard InChIKey | SGHSVHIGFLBYAX-KRZJEZTLSA-N |
| SMILES | CC(=O)OCC1C(C(C(C(O1)OC2=CC(=C(C(=C2)O)C(=O)CCC3=CC=C(C=C3)[N+](=O)[O-])O)OC(=O)C)OC(=O)C)OC(=O)C |
| Synonyms | 1-[2,6-Dihydroxy-4-[(2,3,4,6-tetra-O-acetyl-β-D-glucopyranosyl)oxy]phenyl]-3-(4-nitrophenyl)-1-propanone; |
| PubChem Compound | 71752390 |
| Last Modified | Nov 11 2021 |
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